Cas no 10154-67-3 (Benzenesulfonic acid,4-nitro-, 1,4-butanediyl ester (9CI))

Benzenesulfonic acid,4-nitro-, 1,4-butanediyl ester (9CI) structure
10154-67-3 structure
Product Name:Benzenesulfonic acid,4-nitro-, 1,4-butanediyl ester (9CI)
CAS No:10154-67-3
MF:C16H16N2O10S2
MW:460.435642242432
CID:214921
PubChem ID:96901
Update Time:2025-04-19

Benzenesulfonic acid,4-nitro-, 1,4-butanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-nitro-, 1,4-butanediyl ester (9CI)
    • 4-(4-nitrophenyl)sulfonyloxybutyl 4-nitrobenzenesulfonate
    • 1,4-bis-(4-nitro-benzenesulfonyloxy)-butane
    • 1,4-Bis-(4-nitro-benzolsulfonyloxy)-butan
    • AC1L3XGO
    • AC1Q1ZH5
    • AR-1I0992
    • butane-1,4-diyl bis(4-nitrobenzenesulfonate)
    • NSC92605
    • Tetramethylenebis(p-nitrobenzenesulfonate)
    • NSC-92605
    • 10154-67-3
    • DTXSID80143989
    • Benzenesulfonic acid, 4-nitro-, 1,4-butanediyl ester
    • NSC 92605
    • Benzenesulfonic acid, 4-nitro-, 1,4-butanediyl ester (9CI)
    • Inchi: 1S/C16H16N2O10S2/c19-17(20)13-3-7-15(8-4-13)29(23,24)27-11-1-2-12-28-30(25,26)16-9-5-14(6-10-16)18(21)22/h3-10H,1-2,11-12H2
    • InChI Key: IHDDYQPZDSDOCZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)OCCCCOS(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 460.02468
  • Monoisotopic Mass: 460.02463706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 195Ų

Experimental Properties

  • PSA: 173.02
  • LogP: 5.60200

Benzenesulfonic acid,4-nitro-, 1,4-butanediyl ester (9CI) Related Literature

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